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Compound of Interest

Compound Name: 2-Phenyl-2-pentanol

Cat. No.: B1597411

This guide provides crucial safety protocols and logistical information for the handling and
disposal of 2-Phenyl-2-pentanol, tailored for research, scientific, and drug development
professionals. Adherence to these procedures is vital for ensuring laboratory safety and
regulatory compliance.

Chemical Properties and Hazards

2-Phenyl-2-pentanol is a chemical compound that requires careful handling due to its potential
hazards. It is classified as causing skin irritation, serious eye damage, and may cause
respiratory irritation.[1][2]

Property Value

Molecular Formula C11H160

Molecular Weight 164.24 g/mol [2]

CAS Number 4383-18-0[2][3]

Hazard Statements H315: Causes skin irritation[2]

H318: Causes serious eye damage[2]

H335: May cause respiratory irritation[2]

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is mandatory to prevent exposure. The following table
summarizes the required equipment.

Body Part Required PPE

Chemical splash goggles meeting ANSI Z.87.1
standard. A face shield should be worn over

Eyes/Face ) )
goggles when there is a risk of a large splash.[4]

[5]L6]

A properly fitted laboratory coat should be worn
Skin/Body and buttoned.[4][7] Wear appropriate protective

gloves and clothing to prevent skin exposure.[3]

Chemical-resistant gloves, such as disposable

nitrile gloves, are suitable for short-term
Hands protection.[4][7] Gloves should be inspected

before use and changed immediately upon

contact with the chemical.[4]

Not required under normal use conditions with
Resnirat adequate ventilation.[3] However, if engineering
espiratory . - .
controls are insufficient, a respirator may be

necessary.[4]

Experimental Protocol: Safe Handling of 2-Phenyl-2-
pentanol

This protocol outlines the step-by-step procedure for safely handling 2-Phenyl-2-pentanol in a
laboratory setting.

1. Preparation:

e Thoroughly review the Safety Data Sheet (SDS) for 2-Phenyl-2-pentanol before starting any
work.[7]

e Ensure a chemical fume hood is available and functioning correctly.

» Verify that an emergency shower and eyewash station are accessible.

o Have a spill kit readily available.[7]
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2. Donning PPE:

e Put on a lab coat, ensuring it is fully buttoned.
o Wear chemical splash goggles and, if necessary, a face shield.
e Don the appropriate chemical-resistant gloves.

3. Handling:

o Perform all manipulations of 2-Phenyl-2-pentanol within a chemical fume hood to minimize
inhalation exposure.

» Avoid direct contact with skin, eyes, and clothing.[3]

o Keep containers tightly closed when not in use.[1][3]

o Use spark-proof tools and avoid sources of ignition as a general precaution.[8]

4. Storage:

o Store 2-Phenyl-2-pentanol in a cool, dry, and well-ventilated area.[1][3]
o Keep containers tightly closed.[1][3]
« Store away from incompatible materials such as strong oxidizing agents.[7][8]

Operational Plan for Spills and Disposal

A systematic plan for managing spills and disposing of waste is critical for laboratory safety and
environmental protection.

Spill Management:

Evacuate: Immediately evacuate the area in case of a large spill.
» Ventilate: Ensure the area is well-ventilated.

o Contain: For liquid spills, use an inert absorbent material like vermiculite or sand to contain
the spill.[9]

e Collect: Place the absorbed material into a suitable, labeled container for hazardous waste.

o Clean: Thoroughly clean the spill area with soap and water, collecting the cleaning materials
for disposal as hazardous waste.[9]
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Disposal Plan:

e Waste Segregation: Do not mix 2-Phenyl-2-pentanol waste with other waste streams.[9] Al
contaminated materials, including gloves and absorbent materials, must be collected in a
designated hazardous waste container.[7]

e Labeling: Clearly label the waste container as "Hazardous Waste" with the full chemical
name, "2-Phenyl-2-pentanol”.[9]

o Storage: Store the sealed waste container in a cool, dry, and well-ventilated area designated
for hazardous waste.[9]

» Disposal: Arrange for pickup and disposal through your institution's Environmental Health
and Safety (EHS) department or a licensed hazardous waste disposal contractor.[9]
Chemical waste generators must adhere to local, regional, and national regulations for
hazardous waste.[3]

Workflow Diagrams
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Caption: Workflow for the safe handling of 2-Phenyl-2-pentanol.
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Caption: Step-by-step spill response plan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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